Cas no 915921-14-1 (1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine)

• Product Name: 1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine
• CAS No: 915921-14-1
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• MDL: MFCD08691835
• CID: 996568
• PubChem ID: 17604855
• Update Time: 2025-04-20

1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)ethanamine
• 1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethanamine
• 1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethanamine(SALTDATA: FREE)
• AKOS BB-7238
• 1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine
• DTXSID20589721
• HNDBFFBSXOAWPV-UHFFFAOYSA-N
• 1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]ethanamine, AldrichCPR
• EN300-94728
• AKOS016050722
• 1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
• AKOS004119203
• SCHEMBL14831037
• 915921-14-1
• MFCD08691835
• DB-111124

• MDL： MFCD08691835
• Inchi： 1S/C10H10ClN3O/c1-6(12)10-13-9(14-15-10)7-2-4-8(11)5-3-7/h2-6H,12H2,1H3
• InChI Key： HNDBFFBSXOAWPV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(C(C)N)=N1

Computed Properties

• Exact Mass: 223.05100
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 3.11000

1-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：